Cas no 1507614-54-1 (Benzene, 1-(chloromethoxy)-2-(1,1-dimethylethyl)-)

• Product Name: Benzene, 1-(chloromethoxy)-2-(1,1-dimethylethyl)-
• CAS No: 1507614-54-1
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 5263290
• Update Time: 2025-06-14

Benzene, 1-(chloromethoxy)-2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethoxy)-2-(1,1-dimethylethyl)-

• Inchi： 1S/C11H15ClO/c1-11(2,3)9-6-4-5-7-10(9)13-8-12/h4-7H,8H2,1-3H3
• InChI Key： FLXFIARWCNESKB-UHFFFAOYSA-N
• SMILES： C1(OCCl)=CC=CC=C1C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzene, 1-(chloromethoxy)-2-(1,1-dimethylethyl)-

Comprehensive Analysis of Benzene, 1-(chloromethoxy)-2-(1,1-dimethylethyl)- (CAS No. 1507614-54-1)

Benzene, 1-(chloromethoxy)-2-(1,1-dimethylethyl)-, with the CAS number 1507614-54-1, is a specialized organic compound that has garnered significant attention in the field of chemical synthesis and industrial applications. This compound, characterized by its unique molecular structure featuring a chloromethoxy group and a tert-butyl substituent, is widely utilized in the development of advanced materials and fine chemicals. Its versatility and reactivity make it a valuable intermediate in pharmaceuticals, agrochemicals, and polymer chemistry.

In recent years, the demand for high-purity benzene derivatives has surged, driven by advancements in green chemistry and sustainable manufacturing processes. Researchers and industry professionals frequently search for CAS 1507614-54-1 suppliers, synthesis methods for 1-(chloromethoxy)-2-(1,1-dimethylethyl)benzene, and applications of tert-butyl-substituted benzene compounds. These queries reflect the growing interest in optimizing production techniques and exploring novel uses for this compound in cutting-edge technologies.

The molecular structure of Benzene, 1-(chloromethoxy)-2-(1,1-dimethylethyl)- offers distinct advantages in synthetic chemistry. The presence of the chloromethoxy group enhances its reactivity, enabling efficient functionalization in cross-coupling reactions and nucleophilic substitutions. Meanwhile, the tert-butyl group provides steric hindrance, which can be leveraged to control reaction selectivity and improve product yields. These properties are particularly relevant in the context of catalysis and drug discovery, where precise molecular modifications are critical.

From an industrial perspective, the compound's stability and solubility profile make it suitable for use in high-performance coatings and electronic materials. Manufacturers are increasingly exploring its potential in OLED (Organic Light-Emitting Diode) technology and flexible electronics, where benzene derivatives play a pivotal role in enhancing material properties. Additionally, its compatibility with green solvents aligns with the global shift toward environmentally friendly production practices.

Safety and handling of CAS 1507614-54-1 are also topics of interest among professionals. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its integrity. Analytical techniques like GC-MS (Gas Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are commonly employed to verify its purity and structural identity, ensuring compliance with industry standards.

In conclusion, Benzene, 1-(chloromethoxy)-2-(1,1-dimethylethyl)- (CAS No. 1507614-54-1) represents a versatile and valuable compound in modern chemistry. Its applications span multiple industries, from pharmaceuticals to advanced materials, and its unique structural features continue to inspire innovative research. As the scientific community delves deeper into sustainable chemistry and material science, this compound is poised to remain a key player in the development of next-generation technologies.